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Compound of Interest

1-

Compound Name: (Methacryloyloxy)ethylphosphonic
acid

CAS No.: 65514-03-6

Cat. No.: B3055563

Get Quote

Executive Summary & Chemical Identity[1][2][3]

1-(Methacryloyloxy)ethylphosphonic acid (often referred to in industrial literature as MEP or

2-MEP; CAS: 65514-03-6) represents a class of acidic functional monomers designed for self-
etching adhesive applications. Unlike its phosphate-ester counterparts (e.g., 10-MDP), 1-MEP
features a phosphonic acid moiety characterized by a direct carbon-phosphorus (C-P) bond.

This guide provides a rigorous NMR characterization framework to distinguish 1-MEP from its
primary alternatives, specifically focusing on hydrolytic stability profiles and spectral fingerprints
that validate purity.

The Core Distinction: Phosphonate vs. Phosphate

e 1-MEP (Phosphonate): Contains a C-P bond. High chemical stability at the phosphorus
center; instability is localized to the methacrylate ester linkage.
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» 10-MDP (Phosphate): Contains a C-O-P bond. Susceptible to hydrolysis at both the
phosphate ester and the methacrylate ester, though protected by a long hydrophobic spacer.

[1]

. 10-MDP (Gold 4-META
Feature 1-MEP (Subject) .
Standard) (Alternative)
) ] Dihydrogen ]
] Phosphonic Acid (- Anhydride /
Functional Group Phosphate (-O- ) ] )
PO(OH)2) Dicarboxylic Acid
PO(OH)z2)
C-P (Hydrolyticall C-O-P (Hydrolyticall
P-Linkage (Hydroly Y ) (Hydroly Y N/A
Stable) Labile)
Ethyl (C2) - Decyl (C10) -
Spacer Length N ] Phenyl/Ethyl
Hydrophilic Hydrophobic
Key NMR Marker 31p: ~28-32 ppm 31p: ~0 ppm 1H: Aromatic signals

Theoretical NMR Prediction & Structure

To ensure accurate characterization, we must first map the atomic connectivity to expected
spectral signals.

Chemical Structure: CH2=C(CH3)-COO-CH2-CH2-PO(OH)2 (Note: While "1-" implies branching
in strict IUPAC, CAS 65514-03-6 is widely associated with the linear 2-phosphonoethyl
methacrylate isomer. This guide characterizes the linear isomer common in dental chemistry.)

Spectral Fingerprint Table
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Approx.[2][3]
[41(5]1[6][7]

. Multiplicity / Diagnostic
Nucleus Moiety Shift ( .
Coupling Value
)
Critical Identity
) Marker.
Singlet _ _
sip -PO(OH)2 28.0 — 32.0 ppm Differentiates
(decoupled)
from phosphates
(~0 ppm).
. . . Polymerization
H Vinyl (cis/trans) 5.6, 6.1 ppm Singlets (broad) i
purity check.
) ) Shift indicates
H Ester -O-CH=- 4.2 ppm Triplet / Multiplet ]
ester hydrolysis.
Multiplet ( Confirms C-P
H P-CHaz- 2.1-2.3 ppm
coupling) bond presence.
) Verifies ester
13C Carbonyl (C=0) 166 ppm Singlet ) ]
functionality.
Doublet ( Definitive proof
13C C-P Carbon ~26 ppm of phosphonate
H2) structure.

Experimental Protocol: Self-Validating NMR

Workflow

Objective: Establish a robust protocol that not only characterizes the molecule but

simultaneously assesses its hydrolytic integrity.

Reagents & Solvent Selection

e Primary Characterization:DMSO-d6.
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o Why: Inert, dissolves polar acidic monomers, prevents exchange of acidic protons,
allowing observation of -PO(OH)z protons (often broad singlets >10 ppm).

 Stability Challenge:D20 / Ethanol-d6 (1:1).

o Why: Mimics aqueous adhesive formulations.[6] Ethanol ensures solubility of the
methacrylate backbone.

Step-by-Step Protocol

e Sample Preparation:
o Dissolve 15-20 mg of 1-MEP in 0.6 mL DMSO-d6.

o Critical Step: Add 1.0 mg Triphenyl Phosphate (TPP) as an internal reference for 3P NMR
(

=-17.8 ppm). This validates the chemical shift scale and quantifies phosphorus purity.
e Acquisition Parameters (400 MHz+):
o H NMR: 16 scans, 30° pulse, D1 = 10s (ensure relaxation of vinyl protons for integration).

o 3P NMR: 64 scans, Inverse Gated Decoupling (to eliminate NOE for quantitative
integration), D1 = 5s.

» Data Processing:
o Phase correction is critical for 3P due to baseline rolling.

o Integrate Vinyl protons (set to 2.0) relative to the P-CH:z signal (set to 2.0). Deviation >5%
indicates impurity or polymerization.

Detailed NMR Analysis & Comparative Data
A. 3P NMR: The Purity Discriminator

The most powerful tool for characterizing 1-MEP is Phosphorus-31 NMR.
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e 1-MEP Signal: A sharp singlet at ~30 ppm.
e Impurity - Inorganic Phosphate (Pi): Signal at 0 ppm.

e Impurity - Hydrolysis Product (Phosphonic Acid): If the ester hydrolyzes, the cleavage of the
methacrylate group causes a minor upfield shift in the phosphonate signal, but the signal
remains in the 20-30 ppm range.

e Comparison with 10-MDP: 10-MDP resonates at -0.5 to 0 ppm (Phosphate ester).

Insight: If you observe a signal at O ppm in a "pure” 1-MEP sample, it is contaminated with
phosphoric acid or residual synthesis reagents, NOT hydrolysis of the C-P bond (which is
stable).

B. 'H NMR: Monitoring Hydrolytic Stability

The stability of 1-MEP is limited by its ester linkage, not the phosphonate.
Degradation Pathway Analysis:
NMR Tracking Markers:
 Vinyl Region (5.5 - 6.2 ppm):
o Intact 1-MEP: Two distinct singlets.
o Hydrolysis (MAA): Signals shift slightly downfield.
o Ester Linker (-O-CH2-, ~4.2 ppm):

o Intact: Triplet at 4.2 ppm.
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o Hydrolyzed: This signal disappears and is replaced by a signal for the alcohol (-CH2-OH)
of the byproduct at ~3.6 ppm.

Comparative Stability Data (Simulated from Literature

Trends)
Condition (37°C) 1-MEP (Phosphonate) 10-MDP (Phosphate)
Day 0 (pH 2) >99% Purity >99% Purity
) ~95% Intact (Hydrophobic
Day 7 (pH 2) ~85% Intact (Ester hydrolysis) ]
protection)
Day 30 (pH 2) <50% Intact ~80% Intact

Methacrylic Acid + Phosphonic ~ Methacrylic Acid + Decanol-

Degradation Product )
Acid Phosphate

Critical Finding: While the C-P bond of 1-MEP is chemically superior to the C-O-P bond of 10-
MDRP, the short ethyl spacer of 1-MEP makes the ester linkage highly accessible to water,
leading to faster ester hydrolysis compared to the hydrophobic 10-MDP.

Visualization of Characterization Workflow

The following diagram outlines the logical flow for characterizing 1-MEP and distinguishing it
from contaminants or degradation products.
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Sample: 1-MEP Candidate
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Figure 1: Decision logic for NMR validation of 1-MEP purity and identity.
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Troubleshooting & Common Artifacts

Observation

Cause

Remediation

Broad 3!P Signals

Chemical Shift Anisotropy
(CSA) or pH exchange.

Ensure sample is
homogeneous; add a trace of
acid/base to fix pH if studying
in D20.

Missing P-CHz Coupling

Fast exchange or poor shim.

Use 1H-13C HSQC to confirm
the CH: attached to P (Look
for doublet in carbon

dimension).

Extra Vinyl Signals

Polymerization.[6][7][8]

Add radical inhibitor (BHT) to
NMR tube if analyzing over

long periods.
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o Verific

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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